Cas no 1173339-07-5 ((2E)-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1173339-07-5
• MF: C₁₄H₁₇N₃OS
• MW: 275.36928153038
• CID: 5776591
• Update Time: 2025-10-31

(2E)-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(5-methyl-2-propan-2-ylpyrazol-3-yl)-3-thiophen-2-ylprop-2-enamide
• (2E)-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C14H17N3OS/c1-10(2)17-13(9-11(3)16-17)15-14(18)7-6-12-5-4-8-19-12/h4-10H,1-3H3,(H,15,18)/b7-6+
• InChI Key： MXPBYDYAHFDBEG-VOTSOKGWSA-N
• SMILES： C(NC1=CC(C)=NN1C(C)C)(=O)/C=C/C1SC=CC=1

Additional information on (2E)-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-3-(thiophen-2-yl)prop-2-enamide

Compound Introduction: (2E)-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-3-(thiophen-2-yl)prop-2-enamide and CAS No. 1173339-07-5

The compound with the CAS number 1173339-07-5 and the product name (2E)-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-3-(thiophen-2-yl)prop-2-enamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in drug discovery and development. The unique combination of heterocyclic rings and functional groups in its molecular framework positions it as a promising candidate for further investigation.

At the core of this compound's structure lies a pyrazole ring, which is a well-known pharmacophore in medicinal chemistry. Pyrazole derivatives have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of a methyl group at the 3-position of the pyrazole ring and an isobutyl group at the 1-position introduces additional complexity, which can influence the compound's pharmacokinetic and pharmacodynamic profiles. This modification is particularly noteworthy, as it can enhance binding affinity to biological targets while minimizing off-target effects.

The amide functional group at the 2-position of the propene chain further contributes to the compound's versatility. Amides are common motifs in drug molecules due to their ability to form hydrogen bonds, which can improve solubility and bioavailability. In this context, the amide linkage connects the pyrazole ring to a thiophene moiety, another heterocyclic component that has shown promise in various therapeutic applications. Thiophene derivatives are known for their role in antiviral, antifungal, and anti-inflammatory treatments, making them valuable components in drug design.

The specific arrangement of these functional groups—pyrazole, isobutyl, amide, and thiophene—creates a molecular scaffold that is both structurally unique and biologically relevant. This architecture allows for interactions with multiple biological targets, which is crucial for developing multifunctional drugs that can address complex diseases. Recent studies have highlighted the importance of such multifunctional approaches in treating conditions like cancer and neurodegenerative disorders, where targeting multiple pathways simultaneously can lead to more effective treatment outcomes.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking simulations have been particularly useful in evaluating how this compound might interact with enzymes and receptors involved in disease pathways. Preliminary results suggest that (2E)-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-3-(thiophen-2-yl)prop-2-enamide exhibits promising binding affinities to several key targets, including protein kinases and transcription factors implicated in cancer progression.

In addition to computational studies, experimental investigations have begun to uncover the potential therapeutic effects of this compound. In vitro assays have demonstrated its ability to modulate inflammatory responses by inhibiting key pro-inflammatory cytokines. This finding aligns with current trends in drug development, where targeting inflammation has become a critical strategy for treating chronic diseases such as rheumatoid arthritis and metabolic syndrome.

The synthesis of this compound presents an interesting challenge due to its complex structure. Traditional synthetic routes involve multi-step processes that require careful optimization to ensure high yield and purity. However, recent innovations in synthetic methodologies have made it possible to streamline these processes, reducing both time and cost associated with production. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the intricate molecular framework of this compound efficiently.

Future research directions include exploring derivative compounds generated by modifying specific functional groups within this molecular framework. By systematically altering substituents like the thiophene ring or the amide moiety, researchers can fine-tune the biological activity of the compound while maintaining its core structural features. This approach allows for rapid screening of novel analogs with enhanced potency or selectivity.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and materials science. Pyrazole derivatives are known for their role as intermediates in synthesizing various agrochemical products due to their stability and reactivity under different conditions. Similarly, thiophene-based compounds have shown promise as conductive materials in organic electronics, highlighting the broad utility of heterocyclic chemistry.

In conclusion, (2E)-N-[3-methyl-1-(propan-2-yl)-1H-pyrazol-5-yl]-3-(thiophen-2-yl)prop-2-enamide represents a significant contribution to modern medicinal chemistry. Its unique structural features combined with promising biological activities make it a valuable candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapeutic strategies.